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Compound of Interest

Compound Name: Potassium benzilate

Cat. No.: B13768654 Get Quote

This technical guide provides a detailed overview of the known physical properties of

potassium benzilate, with a specific focus on its melting and boiling points. The intended

audience for this document includes researchers, scientists, and professionals involved in drug

development and chemical synthesis.

Core Physical Properties
Potassium benzilate (CAS No: 5928-68-7) is the potassium salt of benzilic acid.[1] Its physical

characteristics are crucial for its handling, synthesis, and application in various chemical

processes.

Data Presentation: Physical Properties of Potassium Benzilate

The quantitative physical data for potassium benzilate are summarized in the table below for

ease of reference and comparison.
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Physical Property Value Notes

Melting Point Not Available

Data from various chemical

suppliers indicate that a

specific melting point is not

applicable or not determined.

[2] This may suggest that the

compound decomposes before

melting.

Boiling Point 409°C
At a pressure of 760 mmHg.[2]

[3][4][5]

Molecular Formula C₁₄H₁₁KO₃ [3][6]

Molecular Weight 266.33 g/mol [7]

Density 1.67 g/cm³ [2][8]

Flash Point 215.3°C [2][3][4]

Vapor Pressure 2.01E-07 mmHg At 25°C.[2][4][8]

Experimental Protocols
While specific experimental protocols for the determination of the melting and boiling points of

potassium benzilate are not detailed in the readily available literature, a standard method for

its synthesis is described. The synthesis involves the rearrangement of benzil in the presence

of a strong base, a reaction known as the benzilic acid rearrangement.

Protocol: Synthesis of Potassium Benzilate via Benzilic Acid Rearrangement

This protocol outlines the synthesis of potassium benzilate from benzil.

Materials:

Benzil

Potassium hydroxide (KOH)
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Ethanol (95% or absolute)

Water

Reaction flask (e.g., round-bottom flask)

Reflux condenser

Heating mantle or water bath

Filtration apparatus (e.g., Büchner funnel)

Beakers and other standard laboratory glassware

Procedure:

A solution of potassium hydroxide is prepared by dissolving it in water, followed by the

addition of ethanol.[9]

Benzil is dissolved in warm ethanol in a separate flask.

The ethanolic potassium hydroxide solution is added dropwise to the benzil solution.

The reaction mixture is heated to reflux. The appearance of a purple color indicates the

progress of the reaction.

After the reflux period, the mixture is cooled to room temperature and then further cooled in

an ice bath to facilitate the crystallization of the potassium salt of benzilic acid.[9]

The resulting crystals of potassium benzilate are collected by filtration, washed with cold

ethanol to remove impurities, and then dried.[9]

Mandatory Visualizations
Experimental Workflow: Synthesis of Potassium Benzilate

The following diagram illustrates the key steps in the synthesis of potassium benzilate from

benzil.
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Workflow for Potassium Benzilate Synthesis
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Caption: Synthesis of Potassium Benzilate Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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